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These application notes provide a comprehensive guide to analyzing the expression of

Elongation of Very Long Chain Fatty Acids Protein 1 (ELOVL1) using immunohistochemistry
(IHC). ELOVL1 is a key enzyme in the synthesis of very long-chain fatty acids (VLCFAs) and
sphingolipids, playing a crucial role in various physiological and pathological processes.[1][2][3]

Introduction to ELOVL1

ELOVL1 is an integral membrane protein located in the endoplasmic reticulum that catalyzes
the first and rate-limiting step in the elongation of very long-chain fatty acids.[2][3] This process
is vital for the production of precursors for membrane lipids and lipid mediators. ELOVL1
exhibits activity towards saturated and monounsaturated acyl-CoA substrates, with a
particularly high activity towards C22:0 acyl-CoA. Its expression is ubiquitous across many
human tissues. Dysregulation of ELOVL1 has been implicated in a variety of diseases,

© 2026 BenchChem. All rights reserved. 1/9 Tech Support


https://www.benchchem.com/product/b10831403#bc-rfq
https://www.researchgate.net/figure/Fatty-acid-elongation-by-the-ELOVL-family-of-enzymes-Diagram-of-the-four-step-fatty_fig2_335930585
https://www.uniprot.org/uniprotkb/Q9BW60/entry
https://pmc.ncbi.nlm.nih.gov/articles/PMC3377275/
https://www.uniprot.org/uniprotkb/Q9BW60/entry
https://pmc.ncbi.nlm.nih.gov/articles/PMC3377275/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10831403?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

including metabolic disorders, skin conditions, neurodegenerative diseases, and various
cancers, making it a protein of significant interest for research and therapeutic development.

ELOVL1 Expression in Normal and Cancer Tissues
Immunohistochemical studies have provided valuable insights into the distribution of ELOVL1
in both healthy and diseased tissues.

Normal Tissue Expression:

ELOVL1 shows widespread cytoplasmic expression in most normal human tissues. Based on
data from the Human Protein Atlas, a summary of ELOVL1 protein expression in a selection of
normal tissues is provided below. The staining intensity is generally categorized as weak to

moderate.
Tissue Staining Intensity Cellular Localization
Skin Moderate to Strong Cytoplasmic in keratinocytes
Stomach Moderate Cytoplasmic in glandular cells
Small Intestine Moderate Cytoplasmic in glandular cells
Kidney Moderate Cytoplasmic in tubules
Cytoplasmic in pneumocytes
Lung Weak to Moderate
and macrophages
Liver Weak Cytoplasmic in hepatocytes
. Cytoplasmic in neuronal and
Brain Weak i
glial cells
Skeletal Muscle Weak Cytoplasmic

Cancer Tissue Expression:

The expression of ELOVLL1 is often altered in cancerous tissues compared to their normal
counterparts. Generally, most cancers exhibit weak to moderate cytoplasmic positivity.
However, strong positivity has been observed in rare cases of breast and urothelial cancers. In
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some cancers, such as urothelial, lung, and cervical cancers, additional membranous
immunoreactivity has been noted. Conversely, tissues from testicular and renal cancers, as
well as carcinoids, tend to show weak or negative staining. In hepatocellular carcinoma (HCC),
ELOVLL1 is significantly upregulated compared to adjacent normal liver tissues and is
associated with a poorer prognosis. Similarly, high ELOVL1 expression in glioma is linked to a
poor prognosis.

Cancer Type ELOVL1 Expression Level Prognostic Significance
) High expression correlates
Hepatocellular Carcinoma Upregulated ] ]
with poor prognosis
_ High expression correlates
Glioma Upregulated

with poor prognosis

Variable (rarely strong ]
Breast Cancer o Essential for cancer cell growth
positivity)

Variable (rarely strong

Urothelial Cancer o Further investigation needed
positivity)
Promotes accumulation of
Colorectal Cancer Upregulated
VLCFAs
) Upregulated (ELOVLS5 & 6 Potential involvement in
Lung Adenocarcinoma i )
more prominent) pathogenesis

Testicular Cancer Weak or Negative

Renal Cancer Weak or Negative

Signaling Pathways Involving ELOVL1

ELOVLL1's primary role is within the fatty acid elongation pathway. Additionally, it has been
implicated in cancer-related signaling pathways.

Fatty Acid Elongation Pathway:

ELOVL1 catalyzes the initial condensation step in the four-step fatty acid elongation cycle that
occurs in the endoplasmic reticulum. This cycle sequentially adds two-carbon units to a
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growing fatty acyl-CoA chain.

Fatty Acid Elongation Cycle
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Caption: The four-step fatty acid elongation cycle catalyzed by ELOVL1 and other enzymes.
PI3K-AKT-mTOR Signaling Pathway in Cancer:

In hepatocellular carcinoma, ELOVL1 has been shown to promote tumor growth through the
regulation of the PI3BK-AKT-mTOR signaling pathway. Upregulation of ELOVL1 can lead to the
activation of this pathway, which is a key regulator of cell proliferation, survival, and
metabolism.
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ELOVL1 and PI3K-AKT-mTOR Signaling in Cancer
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Immunohistochemistry Workflow for ELOVL1
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. researchgate.net [researchgate.net]

2. uniprot.org [uniprot.org]

3. The role of ELOVL1 in very long-chain fatty acid homeostasis and X-linked
adrenoleukodystrophy - PMC [pmc.ncbi.nim.nih.gov]

To cite this document: BenchChem. [Application Notes and Protocols for
Immunohistochemical Analysis of ELOVL1 Expression]. BenchChem, [2026]. [Online PDF].
Available at: [https://www.benchchem.com/product/b10831403/docs#application-notes-and-
protocols-for-immunohistochemical-analysis-of-elovl1-expression]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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